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Compound of Interest

Compound Name: Neopentane

Cat. No.: B1206597

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of the chemical compound neopentane,
focusing on its Chemical Abstracts Service (CAS) number and a detailed analysis of its safety
data sheet. The information is intended for researchers, scientists, and professionals in drug
development and other scientific fields who handle or may be exposed to this substance.

Chemical Identification

Neopentane, also known as 2,2-dimethylpropane, is a double-branched-chain alkane. Its
unique symmetrical structure influences its physical and chemical properties.

CAS Number: 463-82-1[1][2][3]

This unique numerical identifier is assigned by the Chemical Abstracts Service and is used for
the unambiguous identification of the chemical substance.

Physicochemical Properties

The following table summarizes the key physicochemical properties of neopentane. This data
is crucial for understanding its behavior under various experimental and environmental
conditions.
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Property Value Reference
Molecular Formula C5H12 [2][4]
Molecular Weight 72.15 g/mol [2][4]
Appearance Colorless gas [4]

Odor Mild, gasoline-like [5]

Boiling Point 9.5°C (49.1 °F) [5]

Melting Point -16.6 °C (2.1 °F)

Flash Point <-7°C (<194 °F) [5]

Autoignition Temperature

450 °C (842 °F)

[5]

Vapor Pressure

1034 mmHg at 21 °C

Vapor Density 2.49 (Air=1) [5]
Solubility in Water Insoluble [5]
LogP (Octanol-Water Partition

3.11 [5]

Coefficient)

Safety and Hazard Information

Neopentane is classified as a highly flammable gas and can pose several hazards. The

following tables summarize the key safety information extracted from its Safety Data Sheet

(SDS).

H | Classificati

Category

Hazard Class

Flammable Gases

1

Gases Under Pressure

Liquefied gas

Simple Asphyxiant
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Exposure Limits

Organization Limit

ACGIH TLV (TWA) 1000 ppm

NEPA 704 Diamond

Health Flammability Instability Special

1 4 0

Note: NFPA 704 ratings are for general guidance and should be used in conjunction with a full
safety assessment.

Experimental Protocols

While specific, detailed experimental protocols for neopentane are proprietary to the testing
agencies, this section outlines the general methodologies for key safety-related experiments
based on standard regulatory guidelines.

Acute Inhalation Toxicity

The acute inhalation toxicity of a substance like neopentane is typically determined using a
standardized protocol, often following OECD or EPA guidelines.

Objective: To determine the concentration of a substance that causes mortality in 50% of a test
population (LC50) following a short-term inhalation exposure.

General Protocol:
o Test Animals: Typically, young adult rats of a specific strain are used.

e Exposure: Animals are placed in an inhalation chamber and exposed to a specific
concentration of neopentane gas for a set duration, usually 4 hours.

o Observation: Following exposure, the animals are observed for a period of 14 days for any
signs of toxicity, including changes in behavior, body weight, and mortality.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/product/b1206597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Necropsy: At the end of the observation period, all animals are euthanized and a gross
necropsy is performed to identify any target organs of toxicity.

» Data Analysis: The LC50 value is calculated using statistical methods.

Flammability Testing

The flammability limits of a gas are determined to understand the concentration range in which
it can ignite in the presence of an ignition source.

Objective: To determine the lower and upper flammability limits (LFL and UFL) of neopentane
in air.

General Protocol:

o Apparatus: A closed cylindrical vessel equipped with an ignition source (e.g., a spark plug)
and a pressure sensor is used.

o Gas Mixture Preparation: A known concentration of neopentane in the air is introduced into
the vessel.

« Ignition: The ignition source is activated.

o Observation: The pressure rise within the vessel is measured. A significant pressure rise
indicates that combustion has occurred.

o Data Analysis: The test is repeated with different concentrations of heopentane to determine
the lowest concentration (LFL) and the highest concentration (UFL) at which ignition occurs.

Visualizations

The following diagrams illustrate key concepts related to the safety and evaluation of
neopentane.
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General Workflow for Chemical Safety Evaluation
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Caption: A flowchart illustrating the general workflow for evaluating the safety of a chemical
substance.
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Caption: A simplified diagram showing potential cellular responses to a toxic substance.

Conclusion

This technical guide provides essential information regarding the CAS number and safety data
for neopentane. A thorough understanding of its physicochemical properties and potential
hazards is critical for its safe handling in a research and development setting. The provided
general experimental protocols and workflow diagrams offer a framework for the safety
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assessment of this and other chemical substances. Researchers and professionals are advised
to always consult the most current and complete Safety Data Sheet provided by the supplier
before handling neopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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